Cas no 889865-55-8 (5-bromo-1,4-dimethyl-pyridin-2-one)

• Product Name: 5-bromo-1,4-dimethyl-pyridin-2-one
• CAS No: 889865-55-8
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD22688548
• CID: 4783602
• Update Time: 2026-02-27

5-bromo-1,4-dimethyl-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,4-dimethylpyridin-2(1H)-one
• 5-bromo-1,4-dimethylpyridin-2-one
• 5-Bromo-1,4-dimethyl-1H-pyridin-2-one
• SY264356
• 5-bromo-1,4-dimethyl-pyridin-2-one

• MDL： MFCD22688548
• Inchi： 1S/C7H8BrNO/c1-5-3-7(10)9(2)4-6(5)8/h3-4H,1-2H3
• InChI Key： VEFBADZSNWPVHQ-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-bromo-1,4-dimethyl-pyridin-2-one

5-Bromo-1,4-Dimethyl-Pyridin-2-One: A Comprehensive Overview

5-Bromo-1,4-Dimethyl-Pyridin-2-One (CAS No: 889865-55-8) is a significant compound in the field of organic chemistry, particularly within the realm of pyridinone derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements related to 5-Bromo-1,4-Dimethyl-Pyridin-2-One.

The molecular structure of 5-Bromo-1,4-Dimethyl-Pyridin-2-One consists of a pyridinone ring with substituents at positions 1 and 4 (methyl groups) and position 5 (bromine atom). This arrangement imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications. The pyridinone moiety is known for its versatility in participating in various reactions, including nucleophilic additions and cyclizations. Recent studies have highlighted the importance of such structures in drug discovery and material science.

One of the most notable aspects of 5-Bromo-1,4-Dimethyl-Pyridin-2-One is its role as an intermediate in the synthesis of bioactive compounds. Researchers have employed this compound to develop novel pharmacophores with potential therapeutic applications. For instance, modifications to the bromine atom at position 5 have led to derivatives with enhanced antioxidant and anti-inflammatory activities. These findings underscore the importance of understanding the relationship between molecular structure and biological activity.

The synthesis of 5-Bromo-1,4-Dimethyl-Pyridin-2-One involves a multi-step process that typically begins with the preparation of a suitable pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly improved the yield and purity of this compound. Such innovations are critical for scaling up production to meet increasing demand from both academic and industrial sectors.

In terms of biological activity, 5-Bromo-1,4-Dimethyl-Pyridin-2-One has shown promise in preclinical studies as a potential anticancer agent. Its ability to inhibit key enzymes involved in cancer cell proliferation has been extensively investigated. Moreover, studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, which is a desirable trait for antineoplastic agents.

Another area where 5-Bromo-1,4-Dimethyl-Pyridin-2-One has found application is in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored functionalities.

Recent research has also focused on the environmental fate and toxicity of 5-Bromo-1,4-Dimethyl-Pyridin-2-One. Understanding its degradation pathways and ecological impact is essential for ensuring safe handling and disposal practices. Studies indicate that this compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint.

In conclusion, 5-Bromo-1,4-Dimethyl-Pyridin-2-One (CAS No: 889865-55-8) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure lends itself to diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.